Cas no 1251609-83-2 (methyl 4-{2-[3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamido}benzoate)

• Product Name: methyl 4-{2-[3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamido}benzoate
• CAS No: 1251609-83-2
• MF: C₁₉H₂₁N₃O₇S
• MW: 435.45094370842
• CID: 5880761
• PubChem ID: 49666489
• Update Time: 2025-11-01

methyl 4-{2-[3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• RXOJIBOVPCSVCT-UHFFFAOYSA-N
• Benzoic acid, 4-[[2-[3-(4-morpholinylsulfonyl)-2-oxo-1(2H)-pyridinyl]acetyl]amino]-, methyl ester
• methyl 4-{2-[3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamido}benzoate
• methyl 4-(2-(3-(morpholinosulfonyl)-2-oxopyridin-1(2H)-yl)acetamido)benzoate
• VU0625237-1
• F3406-8869
• AKOS024485889
• 1251609-83-2
• methyl 4-[[2-(3-morpholin-4-ylsulfonyl-2-oxopyridin-1-yl)acetyl]amino]benzoate

• Inchi： 1S/C19H21N3O7S/c1-28-19(25)14-4-6-15(7-5-14)20-17(23)13-21-8-2-3-16(18(21)24)30(26,27)22-9-11-29-12-10-22/h2-8H,9-13H2,1H3,(H,20,23)
• InChI Key： RXOJIBOVPCSVCT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CN2C(=O)C(S(N3CCOCC3)(=O)=O)=CC=C2)=O)C=C1

Computed Properties

• Exact Mass: 435.11002119g/mol
• Monoisotopic Mass: 435.11002119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 833
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 131Ų

Additional information on methyl 4-{2-[3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamido}benzoate

Comprehensive Overview of Methyl 4-{2-[3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamido}benzoate (CAS No. 1251609-83-2)

In the rapidly evolving field of pharmaceutical and organic chemistry, methyl 4-{2-[3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamido}benzoate (CAS No. 1251609-83-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research, belongs to a class of sulfonamide derivatives, which are widely studied for their bioactive potential. Researchers and industry professionals are increasingly exploring its role in drug discovery and medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of methyl 4-{2-[3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamido}benzoate features a morpholine sulfonyl group attached to a pyridinone core, further linked to a benzoate ester moiety. This intricate arrangement contributes to its bioavailability and binding affinity, making it a candidate for targeting specific enzymes or receptors. Recent studies have highlighted its potential in modulating kinase activity, a hot topic in cancer research and inflammatory diseases. Such properties align with the growing demand for small-molecule inhibitors in precision medicine.

From a synthetic perspective, the compound’s CAS No. 1251609-83-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in organic synthesis workflows. Its preparation often involves multi-step reactions, including sulfonylation and amide coupling, which are critical techniques in modern pharmaceutical manufacturing. Laboratories focusing on high-throughput screening (HTS) have also shown interest due to its compatibility with automated synthesis platforms.

Beyond its chemical attributes, methyl 4-{2-[3-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamido}benzoate is part of broader discussions on green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalysts and solvent systems to optimize its production, addressing the industry’s shift toward environmentally friendly practices. This aligns with global trends, as evidenced by the rise in searches for green solvents and atom-efficient reactions.

In conclusion, CAS No. 1251609-83-2 represents a versatile scaffold with promising applications in drug development and material science. Its combination of a sulfonamide backbone and ester functionality offers a rich platform for further derivatization. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in both academic and industrial research.